Cas no 2092564-04-8 (2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one)

2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one is a specialized organic compound featuring a chloro-substituted propanone core linked to a 3-methoxy-3-(trifluoromethyl)azetidine moiety. This structure confers unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the azetidine ring contributes to conformational rigidity, potentially improving binding affinity in target molecules. The chloro and carbonyl functionalities offer versatile sites for further derivatization. Its well-defined stereochemistry and purity make it suitable for precision applications in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactive nature.
2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one structure
2092564-04-8 structure
Product name:2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
CAS No:2092564-04-8
MF:C8H11ClF3NO2
MW:245.626652002335
CID:5721918
PubChem ID:121203391

2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • F1907-7272
    • 2-chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
    • 2-chloro-1-[3-methoxy-3-(trifluoromethyl)azetidin-1-yl]propan-1-one
    • 2092564-04-8
    • AKOS026711635
    • 1-Propanone, 2-chloro-1-[3-methoxy-3-(trifluoromethyl)-1-azetidinyl]-
    • 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
    • Inchi: 1S/C8H11ClF3NO2/c1-5(9)6(14)13-3-7(4-13,15-2)8(10,11)12/h5H,3-4H2,1-2H3
    • InChI Key: NWZIWTOFMZMCQV-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N1CC(C(F)(F)F)(C1)OC)=O

Computed Properties

  • Exact Mass: 245.0430408g/mol
  • Monoisotopic Mass: 245.0430408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 261.9±40.0 °C(Predicted)
  • pka: -4.59±0.40(Predicted)

2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C195271-100mg
2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
2092564-04-8
100mg
$ 95.00 2022-04-01
Life Chemicals
F1907-7272-0.25g
2-chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
2092564-04-8 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-7272-0.5g
2-chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
2092564-04-8 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-7272-2.5g
2-chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
2092564-04-8 95%+
2.5g
$1439.0 2023-09-07
TRC
C195271-500mg
2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
2092564-04-8
500mg
$ 365.00 2022-04-01
TRC
C195271-1g
2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
2092564-04-8
1g
$ 570.00 2022-04-01
Life Chemicals
F1907-7272-5g
2-chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
2092564-04-8 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-7272-10g
2-chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
2092564-04-8 95%+
10g
$3034.0 2023-09-07
Life Chemicals
F1907-7272-1g
2-chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
2092564-04-8 95%+
1g
$660.0 2023-09-07

Additional information on 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one

Comprehensive Overview of 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one (CAS No. 2092564-04-8)

The compound 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one (CAS No. 2092564-04-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of azetidine derivatives, which are increasingly being explored for their potential in drug discovery and material science. The presence of both trifluoromethyl and methoxy groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one has surged, driven by their applications in the development of novel therapeutics and agrochemicals. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active agents. The compound's azetidine ring is a key feature, as this four-membered heterocycle is known to improve metabolic stability and bioavailability in drug candidates.

The synthesis of 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one involves multi-step organic reactions, often starting from readily available precursors. Its chloro and ketone functionalities make it a versatile intermediate for further derivatization. Recent studies have highlighted its utility in cross-coupling reactions and nucleophilic substitutions, which are critical for constructing complex molecular architectures.

From an industrial perspective, the scalability of producing CAS No. 2092564-04-8 is a topic of interest. Companies are investing in green chemistry approaches to optimize its synthesis, reducing waste and improving yield. The compound's stability under various conditions also makes it suitable for long-term storage and transport, which is crucial for commercial applications.

One of the most searched questions related to this compound is: "What are the applications of 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one in medicinal chemistry?" Current research suggests its potential in targeting enzyme inhibitors and receptor modulators, particularly in the treatment of inflammatory and metabolic disorders. Its trifluoromethyl group is known to enhance binding affinity and pharmacokinetic properties, making it a promising candidate for further investigation.

Another trending topic is the safety profile of 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one. While it is not classified as a hazardous material, proper handling protocols are recommended to avoid exposure. Researchers often inquire about its solubility and compatibility with common solvents, which are essential for laboratory use.

In summary, 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one (CAS No. 2092564-04-8) is a compound of high interest due to its structural uniqueness and broad applicability. Its role in advancing drug discovery and material science continues to grow, supported by ongoing research and industrial innovation. As the scientific community explores new frontiers in fluorinated chemistry, this compound is poised to remain a key player in the field.

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